Cas no 88076-29-3 (1,2-Cyclohexanedicarboxylicacid, methyl-, monocyclohexyl ester (9CI))

• Product Name: 1,2-Cyclohexanedicarboxylicacid, methyl-, monocyclohexyl ester (9CI)
• CAS No: 88076-29-3
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 723722
• PubChem ID: 56842969
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylicacid, methyl-, monocyclohexyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, methyl-, monocyclohexyl ester (9CI)
• cyclohexyl hydrogen methylcyclohexane-1,2-dicarboxylate
• EINECS 289-373-0
• 88076-29-3

• Inchi： 1S/C15H24O4/c1-15(14(17)18)10-6-5-9-12(15)13(16)19-11-7-3-2-4-8-11/h11-12H,2-10H2,1H3,(H,17,18)
• InChI Key： PHLGAPRIWTWVQJ-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCC1(C(=O)O)C)=O)C1CCCCC1

Computed Properties

• Exact Mass: 268.16745924g/mol
• Monoisotopic Mass: 268.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 392.7°C at 760 mmHg
• Flash Point: 139.8°C
• Refractive Index: 1.508